Cas no 81777-99-3 (Propanamide, N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethyl-)

• Product name: Propanamide, N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethyl-
• CAS No: 81777-99-3
• MF: C₁₂H₁₆NO₃Cl
• MW: 257.71334
• CID: 703015
• PubChem ID: 13192552

Propanamide, N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethyl-
• N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethylpropanamide
• SCHEMBL11193992
• PIYIYBKUWPMENA-UHFFFAOYSA-N
• CHEMBL3359032
• DTXSID00526119
• 81777-99-3
• BDBM50026351

• Inchi： InChI=1S/C12H16ClNO3/c1-12(2,8-15)11(16)14(17)7-9-5-3-4-6-10(9)13/h3-6,15,17H,7-8H2,1-2H3
• InChI Key： PIYIYBKUWPMENA-UHFFFAOYSA-N
• SMILES： CC(C)(CO)C(=O)N(CC1=CC=CC=C1Cl)O

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.8Ų